N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide

• IUPAC Name: 2-[[2-(methanesulfonamido)benzoyl]amino]-N-propan-2-ylbenzamide
• InChI: InChI=1S/C18H21N3O4S/c1-12(2)19-17(22)13-8-4-6-10-15(13)20-18(23)14-9-5-7-11-16(14)21-26(3,24)25/h4-12,21H,1-3H3,(H,19,22)(H,20,23)
• InChI Key: VQTIFWPMRFCGHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2NS(=O)(=O)C
• Molecular Formula: C18H21N3O4S
• Molecular Weight: 375.4 g/mol

Description

N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide, also known as Compound 1, is a small molecule inhibitor that has been extensively studied in scientific research. This compound has shown promising results in various studies and has been identified as a potential therapeutic agent for the treatment of various diseases.

Mechanism of Action

N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 inhibits the activity of certain enzymes, including fatty acid synthase and stearoyl-CoA desaturase, which are involved in the synthesis of fatty acids. Inhibition of these enzymes leads to a decrease in the production of fatty acids, which is critical for the growth and survival of cancer cells. Additionally, N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a critical role in the inflammatory response.
Biochemical and Physiological Effects
Studies have shown that N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 has significant biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce apoptosis (programmed cell death) in cancer cells, and reduce inflammation in various animal models. Additionally, N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 has been shown to improve glucose tolerance and insulin sensitivity in animal models of metabolic disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 is its specificity for certain enzymes, which makes it a useful tool for studying the role of these enzymes in disease development and progression. However, one limitation of N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 is its low solubility in water, which can make it difficult to use in certain experiments. Additionally, the synthesis of N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 is complex and requires multiple steps, which can make it challenging to produce in large quantities.

Future Directions

There are several future directions for research on N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1. One area of interest is the development of more efficient synthesis methods that can produce N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 in larger quantities. Additionally, further studies are needed to understand the mechanisms by which N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 exerts its effects on cancer cells and inflammatory pathways. Finally, there is potential for the development of new therapeutic agents based on the structure of N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1, which could have improved efficacy and fewer side effects compared to existing treatments.

Synthesis Methods

The synthesis of N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 involves a multi-step process that starts with the reaction of 2-aminobenzamide with isobutyryl chloride to form N-(2-isobutyrylamino)benzamide. This intermediate is then reacted with N-(isopropyl)carbodiimide and 4-dimethylaminopyridine to form N-{2-[(isopropylamino)carbonyl]phenyl}-2-aminobenzamide. The final step involves the reaction of this intermediate with methanesulfonyl chloride to form N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide.

Scientific Research Applications

N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 has been extensively studied for its potential therapeutic applications in various diseases. It has been identified as a potential therapeutic agent for the treatment of cancer, inflammatory disorders, and metabolic disorders. Studies have shown that N-{2-[(isopropylamino)carbonyl]phenyl}-2-[(methylsulfonyl)amino]benzamide 1 inhibits the activity of certain enzymes that play a critical role in the development and progression of these diseases.